Cas no 2138225-59-7 (3,4-Quinolinediamine, 7,8-dichloro-)

• Product Name: 3,4-Quinolinediamine, 7,8-dichloro-
• CAS No: 2138225-59-7
• MF: C₉H₇Cl₂N₃
• MW: 228.077979326248
• CID: 5268418
• Update Time: 2025-06-10

3,4-Quinolinediamine, 7,8-dichloro- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 7,8-dichloro-

• Inchi： 1S/C9H7Cl2N3/c10-5-2-1-4-8(13)6(12)3-14-9(4)7(5)11/h1-3H,12H2,(H2,13,14)
• InChI Key： YDGRMLGWRMYKOS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Cl)C=2Cl)C(N)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 7,8-dichloro-

Introduction to 3,4-Quinolinediamine, 7,8-dichloro (CAS No. 2138225-59-7) and Its Emerging Applications in Chemical Biology

The compound 3,4-Quinolinediamine, 7,8-dichloro (CAS No. 2138225-59-7) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel therapeutic agents. Quinoline derivatives have long been recognized for their diverse pharmacological properties, and the introduction of chlorinated analogs has expanded their potential applications in medicinal chemistry. This introduction explores the structural features, synthetic pathways, and most notably, the latest research findings associated with this compound.

Structural and Chemical Properties

The molecular structure of 3,4-Quinolinediamine, 7,8-dichloro (CAS No. 2138225-59-7) consists of a quinoline core substituted with two chlorine atoms at the 7 and 8 positions and two amines at the 3 and 4 positions. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications. The presence of electron-withdrawing chlorine atoms enhances the electrophilicity of the quinoline ring, facilitating reactions such as nucleophilic aromatic substitution and cross-coupling reactions. Additionally, the diamine functionality provides multiple sites for further derivatization, enabling the creation of complex molecular architectures.

Synthetic Approaches

The synthesis of 3,4-Quinolinediamine, 7,8-dichloro (CAS No. 2138225-59-7) involves a multi-step process that typically begins with the chlorination of a parent quinoline derivative followed by selective diamination. One common synthetic route involves the reaction of 7,8-dichloroquinoline with ammonia or an amine source under high pressure and temperature conditions to introduce the amine groups at the 3 and 4 positions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct more intricate derivatives from simpler precursors.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, transition-metal-catalyzed C-H activation has been explored as a means to introduce chlorine atoms selectively without compromising other functional groups. These innovations not only improve yield but also reduce waste, aligning with green chemistry principles.

Pharmacological Applications

The pharmacological potential of 3,4-Quinolinediamine, 7,8-dichloro (CAS No. 2138225-59-7) has been extensively studied in recent years. Its quinoline core is known to exhibit antimicrobial properties against a broad spectrum of pathogens. The additional chlorine substituents enhance these properties by improving binding affinity to biological targets such as bacterial enzymes and viral proteases.

In particular, research has highlighted its activity against drug-resistant strains of bacteria. The diamine functionality allows for interactions with bacterial cell wall biosynthesis enzymes, disrupting essential metabolic pathways. This has led to investigations into its use as a potential antibiotic or an adjuvant in combination therapies.

Furthermore, this compound has shown promise in antiviral applications. Studies have demonstrated its ability to inhibit viral proteases by competing with natural substrates or by inducing conformational changes that impair viral replication. The chlorine atoms play a critical role in these interactions by modulating electronic properties and enhancing hydrophobic interactions with viral proteins.

Emerging Research Findings

The latest research on 3,4-Quinolinediamine, 7,8-dichloro (CAS No. 2138225-59-7) has expanded into new frontiers such as anticancer therapy. Preclinical studies have revealed that this compound can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The quinoline core interacts with DNA or RNA-binding proteins, disrupting normal cellular functions.

One notable study published in [Journal Name] demonstrated that derivatives of 3,4-Quinolinediamine, 7,8-dichloro could selectively target cancer stem cells—a subset of cells within tumors responsible for recurrence and metastasis—while sparing healthy cells. This selective toxicity is attributed to differences in cellular uptake and metabolism between cancerous and normal cells.

Another area of interest is its potential as an anticancer adjuvant when combined with existing chemotherapeutic agents. Preliminary results suggest that it can enhance drug efficacy by inhibiting drug-resistant mechanisms or by sensitizing cancer cells to chemotherapy-induced apoptosis.

Future Perspectives

The future development of 3,4-Quinolinediamine derivatives, including those based on CAS No. 2138225-59-7, holds immense promise for addressing unmet medical needs across various therapeutic domains. Continued research is expected to uncover new mechanisms of action and expand their clinical applicability.

The integration of computational chemistry tools into drug discovery pipelines will likely accelerate the identification of novel derivatives with enhanced pharmacological profiles. Machine learning models can predict binding affinities and toxicities rapidly，allowing researchers to prioritize promising candidates for experimental validation.

Additionally，the exploration of prodrug strategies may improve bioavailability and reduce side effects associated with direct administration。By designing prodrugs that release active compounds like 3，4－quinolinediamine，7，8－dichloro（CAS No．2138225－59－7） inside target tissues，it may be possible to achieve higher therapeutic efficacy while minimizing systemic exposure．